Cas no 2228502-82-5 (2-(3-amino-1-fluoropropyl)-5-methylphenol)

• Product Name: 2-(3-amino-1-fluoropropyl)-5-methylphenol
• CAS No: 2228502-82-5
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 6221056
• PubChem ID: 165695330
• Update Time: 2025-11-06

2-(3-amino-1-fluoropropyl)-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-1-fluoropropyl)-5-methylphenol
• EN300-1796043
• 2228502-82-5

• Inchi： 1S/C10H14FNO/c1-7-2-3-8(10(13)6-7)9(11)4-5-12/h2-3,6,9,13H,4-5,12H2,1H3
• InChI Key： MNXCWRXOPOIIBW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=CC=1O)CCN

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(3-amino-1-fluoropropyl)-5-methylphenol

2-(3-Amino-1-Fluoropropyl)-5-Methylphenol: A Comprehensive Overview

2-(3-Amino-1-fluoropropyl)-5-methylphenol, also known by its CAS number 2228502-82-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenol ring substituted with a methyl group at the 5-position and a 3-amino-1-fluoropropyl group at the 2-position. The presence of both amino and fluorine functionalities introduces a range of potential applications in drug design, material science, and environmental chemistry.

The synthesis of 2-(3-Amino-1-fluoropropyl)-5-methylphenol typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have explored various strategies, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. These developments underscore the compound's importance in modern chemical research.

In terms of biological activity, 2-(3-Amino-1-fluoropropyl)-5-methylphenol has shown promise as a lead compound in drug discovery. Studies have demonstrated its potential as an antioxidant and anti-inflammatory agent, properties that are highly desirable in pharmaceutical applications. The amino group contributes to hydrogen bonding capabilities, enhancing the compound's ability to interact with biological targets. Furthermore, the fluorine atom introduces electronic effects that can modulate the compound's pharmacokinetic properties, such as absorption and metabolism.

Recent research has also highlighted the role of 2-(3-Amino-1-fluoropropyl)-5-methylphenol in material science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. The methyl group on the phenol ring enhances hydrophobic interactions, which can be exploited to tailor the physical properties of the resulting materials.

The environmental impact of 2-(3-Amino-1-fluoropropyl)-5-methylphenol has also been a topic of interest. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, suggesting that it could be used in eco-friendly chemical processes. However, further research is needed to fully understand its fate in different environmental compartments and to assess its potential risks to aquatic ecosystems.

In conclusion, 2-(3-Amino-1-fluoropropyl)-5-methylphenol, with its unique structural features and diverse functional groups, continues to be a focal point for scientific exploration. Its applications span multiple disciplines, from drug development to materials science, making it a versatile compound with promising future prospects. As research progresses, new insights into its properties and potential uses are expected to emerge, solidifying its role in contemporary chemical innovation.